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Compound of Interest

Compound Name: (+)-Biotin-ONP

Cat. No.: B1196719

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectroscopic properties
of (+)-Biotin-ONP (Biotin-p-nitrophenyl ester), a widely used reagent for the biotinylation of
proteins and other molecules. This document collates available spectroscopic data, outlines
detailed experimental protocols for its characterization, and presents a typical workflow for its
application in biochemical assays.

Introduction

(+)-Biotin-ONP is an activated ester of biotin, designed to facilitate the covalent attachment of
a biotin label to primary and secondary amines on target molecules, such as the lysine
residues of proteins. The p-nitrophenyl (ONP) group is an excellent leaving group, which

makes the ester highly reactive. Understanding the spectroscopic characteristics of this reagent
is crucial for its proper handling, characterization, and for quantifying its incorporation into
biomolecules.

Physicochemical Properties

Basic physicochemical properties of (+)-Biotin-ONP are summarized in the table below.
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Property Value Reference
Chemical Formula C16H19N30sS
Molecular Weight 365.40 g/mol
CAS Number 33755-53-2
White to slight yellow/beige
Appearance
powder
Melting Point 163-165 °C

[a]25/D +51° (c =2 in

Optical Rotation
DMF:AcOH (99:1))

Solubility Methanol (25 mg/mL)

Spectroscopic Data

This section details the key spectroscopic data for (+)-Biotin-ONP, including UV-Visible,
Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS).

UV-Visible Spectroscopy

The p-nitrophenyl ester group in (+)-Biotin-ONP confers a distinct ultraviolet absorbance that is
useful for its detection and quantification. While biotin itself has no significant absorbance
above 210 nm, the nitrophenyl chromophore allows for spectrophotometric analysis.[1] Upon
hydrolysis of the ester bond, p-nitrophenol is released, which, particularly in its deprotonated
form (p-nitrophenolate), exhibits a strong absorbance at approximately 400-413 nm.[2][3][4][5]
The intact ester, (+)-Biotin-ONP, is expected to have an absorbance maximum at a lower
wavelength. For a similar compound, 4-nitrophenyl acetate, it is noted that it does not absorb at
413 nm.[2]

Feature Description
Chromophore p-nitrophenyl ester
Expected Amax Lower than the ~400 nm of p-nitrophenolate
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about the (+)-Biotin-ONP molecule.
While a publicly accessible spectrum for (+)-Biotin-ONP is not readily available, data for the
parent compound, (+)-biotin, can be used for comparative purposes to assign the signals from
the biotin moiety.

13C NMR: A 13C NMR spectrum for (+)-Biotin-ONP is available through SpectraBase, with the
specified solvent being a mixture of CDClz and DMSO-de.[6]

1H NMR: A complete, publicly available *H NMR spectrum for (+)-Biotin-ONP has not been
identified. However, the spectrum would be expected to show signals corresponding to the
protons of the biotin molecule and the p-nitrophenyl group.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and elemental composition of (+)-
Biotin-ONP.

lonization Mode Expected m/z
[M+H]* ~366.11
[M+Na]* ~388.09

Experimental Protocols

This section provides detailed methodologies for the spectroscopic analysis of (+)-Biotin-ONP.

UV-Visible Spectroscopy Protocol

This protocol outlines the procedure for obtaining a UV-Vis absorption spectrum of (+)-Biotin-
ONP.[7][8][9][10]

Materials:

e (+)-Biotin-ONP
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e Spectrophotometry-grade solvent (e.g., methanol, acetonitrile, or ethanol)
o UV-transparent cuvettes (quartz)

o UV-Visible spectrophotometer

Procedure:

o Sample Preparation: Prepare a stock solution of (+)-Biotin-ONP in the chosen solvent at a
concentration of approximately 1 mg/mL. From this stock, prepare a dilution to a final
concentration in the range of 10-50 pug/mL.

e Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up.

o Blank Measurement: Fill a cuvette with the pure solvent to be used as a blank. Place it in the
spectrophotometer and record a baseline spectrum across the desired wavelength range
(e.g., 200-500 nm).

o Sample Measurement: Rinse the cuvette with the (+)-Biotin-ONP solution and then fill it with
the sample. Place the cuvette in the spectrophotometer and acquire the absorption
spectrum.

o Data Analysis: Subtract the blank spectrum from the sample spectrum to obtain the net
absorbance of (+)-Biotin-ONP. Identify the wavelength of maximum absorbance (Amax).

NMR Spectroscopy Protocol

This protocol provides a general procedure for acquiring *H and 3C NMR spectra of (+)-Biotin-
ONP.[11][12][13][14][15]

Materials:
o (+)-Biotin-ONP (5-25 mg for 1H, higher for 13C)

o Deuterated NMR solvent (e.g., CDCls, DMSO-ds, or a mixture as indicated by SpectraBase
for 13C NMR)[6]

e NMR tube
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 NMR spectrometer
Procedure:

e Sample Preparation: Dissolve the required amount of (+)-Biotin-ONP in approximately 0.6-
0.7 mL of the deuterated solvent in a clean, dry vial.

« Filtering: To remove any particulate matter, filter the solution through a small plug of glass
wool in a Pasteur pipette directly into the NMR tube.

* NMR Acquisition: Place the NMR tube in the spectrometer's probe.

o Spectrometer Setup: Lock onto the deuterium signal of the solvent and shim the magnetic
field to achieve optimal homogeneity.

o Data Acquisition: Acquire the *H and/or 13C NMR spectra using standard pulse sequences.

o Data Processing: Process the raw data (FID) by applying a Fourier transform, phase
correction, and baseline correction.

Mass Spectrometry Protocol

This protocol describes a general method for obtaining a mass spectrum of (+)-Biotin-ONP
using electrospray ionization (ESI).[16][17][18][19][20]

Materials:

e (+)-Biotin-ONP

e High-purity solvent (e.g., methanol or acetonitrile)
o Mass spectrometer with an ESI source
Procedure:

e Sample Preparation: Prepare a dilute solution of (+)-Biotin-ONP (approximately 1-10 pg/mL)
in the chosen solvent. The solvent should be compatible with ESI.
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 Instrument Calibration: Calibrate the mass spectrometer using a standard calibration solution
to ensure accurate mass measurement.

o Sample Infusion: Introduce the sample solution into the ESI source via direct infusion using a
syringe pump or through a liquid chromatography system.

o Data Acquisition: Acquire the mass spectrum in the appropriate mass range. Data can be
collected in both positive and negative ion modes to observe different adducts.

» Data Analysis: Analyze the resulting spectrum to identify the molecular ion peak (e.g.,
[M+H]*, [M+Na]*) and confirm the molecular weight of (+)-Biotin-ONP.

Application Workflow: Protein Biotinylation and
Affinity Purification

(+)-Biotin-ONP is a key reagent in workflows designed to label and subsequently purify
proteins. The following diagram illustrates a typical experimental workflow.

Click to download full resolution via product page

Caption: Workflow for protein biotinylation and affinity purification.
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Conclusion

This technical guide has summarized the available spectroscopic properties of (+)-Biotin-ONP
and provided standardized protocols for its characterization. While some specific experimental
spectra are not readily found in the public domain, the information provided herein, based on
the known chemistry of its constituent parts and data from analogous compounds, offers a solid
foundation for researchers working with this important biotinylation reagent. The outlined
workflow also provides a clear visual representation of its practical application in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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